inhibitors

  • HSR6071
    • Cat. No.:
    • B1663193
    • CAS No.:
    • 111374-21-1
    • Molecular Formula:
    • C10H12N8O
    • Molecular Weight:
    • 260.26 g/mol
    Description
    structure given in first source;  antiallergy cpd;  has been called PTPC, but do not confuse with our record for PTPC
  • Dihydrexidine hydrochloride
    • Cat. No.:
    • B1663673
    • CAS No.:
    • 158704-02-0
    • Molecular Formula:
    • C17H18ClNO2
    • Molecular Weight:
    • 303.8 g/mol
    Description
    A potent, full efficacy dopamine D1 agonist which shows no agonist activity at peripheral D2 receptors or adrenoceptors at doses which cause maximal stimulation of D1 sites. The compound appears to be fully bioa...
  • 3-[2-(2-Nitrophenyl)hydrazinyl]-2-oxoindole-5-sulfonic ...
    • Cat. No.:
    • B1663154
    • CAS No.:
    • 21303-44-6
    • Molecular Formula:
    • C14H10N4O6S
    • Molecular Weight:
    • 362.32 g/mol
    Description
    Selective inhibitor of shp2 protein tyrosine phosphatase (PTP);  High Quality Biochemicals for Research Uses
  • AMT hydrochloride
    • Cat. No.:
    • B1662266
    • CAS No.:
    • 21463-31-0
    • Molecular Formula:
    • C5H11ClN2S
    • Molecular Weight:
    • 166.67 g/mol
    Description
    AMT is a potent, relatively selective inhibitor of iNOS with a Ki of 4.2 nM in mouse macrophages. It inhibits other isoforms of NOS, but at higher concentrations;  the IC50 values for rat nNOS and bovine eN...
  • Peramivir
    • Cat. No.:
    • B1663781
    • CAS No.:
    • 229614-55-5
    • Molecular Formula:
    • C15-H28-N4-O4
    • Molecular Weight:
    • 328.41 g/mol
    Description
    Peramivir is a cyclopentane derivative with activity against influenza A and B viruses. Peramivir is a neuraminidase inhibitor which prevents normal processing of virus particles such that virus particles are no...
  • (+/-)-ACETYLCARNITINE CHLORIDE
    • Cat. No.:
    • B1663038
    • CAS No.:
    • 2504-11-2
    • Molecular Formula:
    • C9H18NO4.Cl
      C9H18ClNO4
    • Molecular Weight:
    • 239.69 g/mol
    Description
    Important intermediate in lipid metabolism. Weak cholinergic agonist. Metabolic and antioxidant modulator, with ability to cross the blood-brain barrier.

  • CUG
    • Cat. No.:
    • B1663418
    • CAS No.:
    • 64664-99-9
    • Molecular Formula:
    • C16H16O10
    • Molecular Weight:
    • 368.29 g/mol
    Description
    CUG (3-Carboxyumbelliferyl-β-D-galactopyranoside) is a fluorogenic substrate (λex=386, λem=445 nm, ε=32K).
  • McN3716
    • Cat. No.:
    • B1662733
    • CAS No.:
    • 69207-52-9
    • Molecular Formula:
    • C18H34O3
    • Molecular Weight:
    • 298.5 g/mol
    Description
    structure
  • Mesulergine hydrochloride
    • Cat. No.:
    • B1662291
    • CAS No.:
    • 72786-12-0
    • Molecular Formula:
    • C18H27ClN4O2S
    • Molecular Weight:
    • 399.0 g/mol
    Description
    5-HT2A and 2C receptor antagonist (pA2 values are 9.1 for each receptor) and D2-like dopamine receptor partial agonist (Ki = 8 nM). Displays antiprolactin and antiparkinsonian effects in vivo....
  • PPAR(alpha)-MO-1
    • Cat. No.:
    • B1663278
    • CAS No.:
    • 810677-36-2
    • Molecular Formula:
    • C27H37NO5
    • Molecular Weight:
    • 455.6 g/mol
    Description
    PPARα-MO-1 is a potent PPARα modulator extracted from patent WO/2004/110982A1, formula I.